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Compound of Interest

Compound Name: Spinorphin TFA

Cat. No.: B12426442 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties,

biological activity, and relevant experimental protocols for Spinorphin Trifluoroacetate (TFA)

salt. Spinorphin, a heptapeptide with the amino acid sequence Leu-Val-Val-Tyr-Pro-Trp-Thr

(LVVYPWT), is an endogenous non-classical opioid peptide with significant potential in pain

management and neurological research.[1][2] The TFA salt form enhances its stability and

solubility, facilitating its use in research and pharmaceutical development.[3]

Physicochemical Properties
Spinorphin TFA salt is typically a white to off-white solid powder.[4] Its fundamental

physicochemical characteristics are summarized in the table below.
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Property Value Source(s)

Molecular Formula C45H64N8O10·C2HF3O2 [3]

Molecular Weight 991.06 g/mol [3][4][5]

Amino Acid Sequence Leu-Val-Val-Tyr-Pro-Trp-Thr [1][4]

Appearance White to off-white solid [4]

Purity
≥99% (as determined by

HPLC)
[4]

Synonyms
LVVYPWT TFA, LVV-

hemorphin-4 TFA
[3][4]

CAS Number 137201-62-8 (Spinorphin) [1][3]

Solubility and Stability
Solubility: Information regarding specific solvents and concentrations is not extensively detailed

in the provided search results. However, it is generally indicated that the trifluoroacetate salt

form improves solubility.[3] For laboratory use, it is recommended to refer to the supplier's

datasheet for specific solubility information. If preparing a stock solution with water, it is advised

to filter and sterilize it using a 0.22 μm filter before use.[4]

Stability and Storage: For long-term stability, Spinorphin TFA salt should be stored in a sealed

container, away from moisture and light, preferably under a nitrogen atmosphere.[4]

Recommended storage temperatures are:

-80°C: for up to 6 months[4]

-20°C: for up to 1 month[4]

≤ -10°C: general recommendation[3]

To prevent degradation from repeated freeze-thaw cycles, it is advisable to aliquot the stock

solution upon preparation.[4]
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Biological Activity
Spinorphin was first isolated from the bovine spinal cord and is known to be an endogenous

inhibitor of enkephalin-degrading enzymes.[1][6][7] Enkephalins are endogenous opioid

peptides involved in pain modulation, but they are rapidly degraded by various enzymes.[7] By

inhibiting these enzymes, Spinorphin potentiates the analgesic effects of enkephalins.[4][7]

The primary enzymes inhibited by Spinorphin include:

Aminopeptidase N (APN)[1]

Dipeptidyl Peptidase III (DPP3)[1][7]

Angiotensin-Converting Enzyme (ACE)[1][5]

Neutral Endopeptidase (NEP) or Enkephalinase[1][5]

The inhibitory concentrations (IC50) of Spinorphin against enkephalin-degrading enzymes from

monkey brain have been reported as follows:

Enzyme IC50 (µg/mL)

Aminopeptidase 3.3

Dipeptidyl aminopeptidase 1.4

Angiotensin-converting enzyme 2.4

Enkephalinase 10

Source:[8]

Beyond its enzymatic inhibition, Spinorphin also exhibits antinociceptive, antiallodynic, and

anti-inflammatory properties.[1][7][9] Its mechanism of action is not fully elucidated but involves

interactions with opioid receptors and other pathways.[1][2] For instance, it has been shown to

block neutrophil chemotaxis by acting as a specific antagonist at the N-formylpeptide receptor

subtype FPR.[9]
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Enkephalin Degradation Pathway Inhibitory Action of Spinorphin
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Start:
Fmoc-Rink-Amide Resin

1. Amino Acid Coupling
(Fmoc-AA-OH, TBTU/HOBt, DIPEA)

2. Fmoc Deprotection
(20% Piperidine in DMF)

Repeat Steps 1 & 2
for each amino acid

in the sequence

Next Amino Acid

3. Cleavage from Resin
(TFA/TIS/Water)

Full Sequence Assembled

4. Purification
(RP-HPLC)

5. Lyophilization

Final Product:
Spinorphin TFA Salt Powder
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Physicochemical Properties Biological Activities

Research Applications
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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